![molecular formula C19H13N3O2S B5596672 3-[(2-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine](/img/structure/B5596672.png)
3-[(2-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. This compound has gained significant attention in the scientific community due to its potential applications in various research fields.
Scientific Research Applications
Synthetic Approaches and Structural Insights
Synthetic Methodologies : A novel strategy for constructing the 3-phenyl-1H-pyrrolo-imidazo[1,2-a]pyridine backbone, which is closely related to the requested compound, was described by Zhang et al. (2019). This method provides rapid access to diverse molecular libraries, potentially including compounds with structures similar to 3-[(2-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine, and identified a new compound with antiproliferative activity against human colon cancer cell lines (Zhang et al., 2019).
Structural Analyses : The crystal structures and charge distributions of 2-phenylimidazo[1,2-a]pyridine and related salts were investigated, providing insights into the electron density distribution changes induced by nitro-group insertion. This study is relevant for understanding the structural properties of nitro-substituted imidazo[1,2-a]pyridines (Tafeenko et al., 1996).
Biological Activities and Applications
Antiparasitic and Antitrypanosomal Activities : Fersing et al. (2019) synthesized a series of 3-nitroimidazo[1,2-a]pyridine derivatives, including those bearing phenylthio moieties. One compound exhibited potent antileishmanial and antitrypanosomal activities, with low cytotoxicity, making it a candidate for further in vivo studies. This indicates the potential of related structures in treating parasitic infections (Fersing et al., 2019).
Fluorescent Properties for Biomarker Applications : The fluorescent properties of 3-hydroxymethyl imidazo[1,2-a]pyridine and pyrimidine derivatives were studied by Velázquez-Olvera et al. (2012), highlighting their potential as biomarkers and photochemical sensors. This research suggests the utility of structurally similar compounds in fluorescence-based applications (Velázquez-Olvera et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
3-(2-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O2S/c23-22(24)15-10-4-5-11-16(15)25-19-18(14-8-2-1-3-9-14)20-17-12-6-7-13-21(17)19/h1-13H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEMAADCNYFXSSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)SC4=CC=CC=C4[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.